Cas no 2060021-74-9 (2-{(tert-butoxy)carbonylamino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid
• CAS No: 2060021-74-9
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• MDL: MFCD30498766
• CID: 5183167
• PubChem ID: 125454239
• Update Time: 2026-03-05

2-{(tert-butoxy)carbonylamino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Tert-butyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-oxazole-5-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid

• MDL： MFCD30498766
• Inchi： 1S/C13H20N2O5/c1-12(2,3)8-7(9(16)17)19-10(14-8)15-11(18)20-13(4,5)6/h1-6H3,(H,16,17)(H,14,15,18)
• InChI Key： UJUAMRSWUKVRRS-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C(C)(C)C)N=C1NC(OC(C)(C)C)=O

Additional information on 2-{(tert-butoxy)carbonylamino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid

Latest Research Insights on 2-{(tert-butoxy)carbonylamino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid (CAS: 2060021-74-9)

The compound 2-{(tert-butoxy)carbonylamino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid (CAS: 2060021-74-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This oxazole derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the design of protease inhibitors and modulators of protein-protein interactions. Recent studies have explored its utility in the construction of novel heterocyclic scaffolds with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block for the development of selective kinase inhibitors. Researchers utilized its carboxylic acid moiety for efficient coupling with various amine-containing pharmacophores, yielding compounds with nanomolar potency against specific cancer-related kinases. The tert-butyl and Boc-protected amino groups were found to significantly influence the compounds' cellular permeability and metabolic stability, as evidenced by in vitro ADME assays.

Further investigations reported in Bioorganic & Medicinal Chemistry Letters have highlighted the compound's application in peptide mimetics design. The oxazole core effectively mimics peptide turn structures, making it valuable for disrupting pathological protein interactions. Structural optimization studies using this scaffold have led to several lead compounds currently under evaluation for inflammatory and neurodegenerative diseases.

Recent synthetic methodology developments have significantly improved the production efficiency of 2060021-74-9. A 2024 patent application disclosed a novel continuous flow chemistry approach that achieves >90% yield with excellent purity, addressing previous challenges in large-scale production. This advancement is particularly important as the demand for this intermediate grows in pharmaceutical R&D pipelines.

Mechanistic studies utilizing cryo-EM and X-ray crystallography have provided atomic-level insights into how derivatives of this compound interact with biological targets. These structural biology approaches have revealed that the oxazole ring participates in critical hydrogen bonding networks while the tert-butyl group contributes to hydrophobic interactions in binding pockets, explaining the observed selectivity profiles of developed inhibitors.

Emerging applications in targeted protein degradation have expanded the compound's utility beyond traditional inhibition approaches. Several research groups have successfully incorporated this scaffold into PROTAC (Proteolysis Targeting Chimera) molecules, leveraging its favorable physicochemical properties to enhance cellular uptake and degradation efficiency.

Future research directions are focusing on exploring the compound's potential in covalent inhibitor design and as a component of bifunctional chemical probes for chemical biology applications. The unique combination of stability and reactivity offered by this oxazole derivative continues to make it a valuable tool in modern drug discovery efforts.